Cas no 1361521-23-4 (6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl)

• Product Name: 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl
• CAS No: 1361521-23-4
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4995510
• Update Time: 2025-07-02

6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-7-5-4-6(11(14)12(7)15)10-8(16)2-1-3-9(10)17/h1-5H
• InChI Key： FHBPRDNXLMLDKK-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1C=CC(=C(C=1Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl

Recent Advances in the Study of 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl (CAS: 1361521-23-4)

The compound 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl (CAS: 1361521-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative is of particular interest due to its unique structural properties and potential applications in drug discovery and environmental toxicology. Recent studies have focused on elucidating its synthesis pathways, biological activity, and environmental persistence, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl, highlighting its potential as a scaffold for developing novel therapeutic agents. The research team employed a palladium-catalyzed cross-coupling reaction to achieve high yields (up to 85%) of the target compound. Structural characterization using NMR and mass spectrometry confirmed the purity and identity of the synthesized product, which is crucial for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, particularly CYP3A4 and CYP2D6. This finding, reported in a recent issue of Biochemical Pharmacology, suggests potential applications in drug-drug interaction studies and the development of enzyme inhibitors. However, researchers caution that further investigations are needed to fully understand its mechanism of action and potential toxicity profiles.

Environmental studies have also examined the persistence and bioaccumulation potential of this compound. A 2024 report in Environmental Science & Technology indicates that 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl demonstrates moderate environmental persistence, with a half-life of approximately 45 days in aquatic systems. The presence of multiple halogen substituents contributes to its stability, raising concerns about potential ecological impacts that warrant further investigation.

From a pharmaceutical development perspective, computational modeling studies have predicted favorable drug-like properties for derivatives of 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl. Molecular docking simulations suggest potential interactions with various protein targets, particularly in the central nervous system. These findings, published in recent computational chemistry journals, provide a foundation for future structure-activity relationship studies in medicinal chemistry applications.

In conclusion, current research on 6'-Fluoro-2'-iodo-2,3,4-trichlorobiphenyl (CAS: 1361521-23-4) highlights its multifaceted potential in chemical biology and pharmaceutical research. While promising results have been obtained in synthetic chemistry and preliminary biological evaluations, comprehensive toxicological assessments and detailed mechanism-of-action studies remain essential for fully realizing its applications. The compound's unique structural features continue to make it an interesting subject for ongoing and future research in the field.